Cas no 6829-07-8 (1H-Cyclopenta[b]quinoline, 2,3-dihydro-9-methyl-)

• Product Name: 1H-Cyclopenta[b]quinoline, 2,3-dihydro-9-methyl-
• CAS No: 6829-07-8
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 393418
• PubChem ID: 4055131
• Update Time: 2025-04-19

1H-Cyclopenta[b]quinoline, 2,3-dihydro-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]quinoline, 2,3-dihydro-9-methyl-
• 6829-07-8
• DTXSID60398819

• Inchi： 1S/C13H13N/c1-9-10-5-2-3-7-12(10)14-13-8-4-6-11(9)13/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： JQEKEYWBVOLSAX-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C)=C2C=1CCC2

Computed Properties

• Exact Mass: 183.10489
• Monoisotopic Mass: 183.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives